![molecular formula C14H10Br2N2O2 B2478734 (E)-4-bromo-N'-(5-bromo-2-hydroxybenzylidene)benzohydrazide CAS No. 324764-44-5](/img/structure/B2478734.png)
(E)-4-bromo-N'-(5-bromo-2-hydroxybenzylidene)benzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-4-bromo-N'-(5-bromo-2-hydroxybenzylidene)benzohydrazide, also known as BBH, is a chemical compound that has been studied extensively for its potential use in scientific research. BBH is a hydrazone derivative that has been synthesized and investigated for its biological properties, including its mechanism of action, biochemical and physiological effects, and potential applications in various research fields.
Scientific Research Applications
Hydrazone Derivatives in Coordination Chemistry
Hydrazone derivatives, including our compound of interest, have versatile O, N, or S donor atoms. Researchers have introduced them to coordination chemistry due to their potential ligand properties. By coordinating with metal ions, these compounds form coordination complexes that can be explored for catalysis, sensing, and other applications .
Antibacterial and Antifungal Activities
Hydrazone derivatives have demonstrated interesting biological activities, including antibacterial and antifungal effects. Researchers have investigated their potential as antimicrobial agents. The compound’s unique structure, incorporating bromine and hydroxyl groups, may contribute to its bioactivity .
Crystallography and Structural Studies
The crystallization and structural determination of (E)-4-bromo-N’-(5-bromo-2-hydroxybenzylidene)benzohydrazide provide valuable insights. Researchers have characterized both unsolvated and monohydrate forms using techniques such as X-ray crystallography. Understanding the solid-state structure aids in predicting properties and behavior .
Hydrogen Bonding Studies
The monohydrate form of our compound involves hydrogen bonding interactions. Investigating these bonds contributes to our understanding of molecular interactions and stability. Hydrogen bond chemistry plays a crucial role in various chemical processes and material properties .
Molecular Docking and Theoretical Studies
Researchers can employ molecular docking simulations and theoretical calculations to explore the compound’s interactions with biological targets. By predicting binding affinities and modes, scientists can identify potential drug candidates or understand the compound’s mechanism of action .
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with biomacromolecules such as dna and human serum albumin .
Mode of Action
It’s known that similar compounds can form hydrogen bonds with biomacromolecules . This interaction can lead to changes in the structure and function of these biomacromolecules, potentially affecting cellular processes .
Biochemical Pathways
It’s worth noting that similar compounds have shown biological activity towards cathepsin e and elastase of human neutrophils , which are involved in various biochemical pathways including inflammation and immune response.
Result of Action
Similar compounds have shown antiproliferative activity, suggesting potential effects on cell growth and division .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s interactions with its targets and its overall effectiveness . .
properties
IUPAC Name |
4-bromo-N-[(E)-(5-bromo-2-hydroxyphenyl)methylideneamino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Br2N2O2/c15-11-3-1-9(2-4-11)14(20)18-17-8-10-7-12(16)5-6-13(10)19/h1-8,19H,(H,18,20)/b17-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBCVECBGJIPYML-CAOOACKPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NN=CC2=C(C=CC(=C2)Br)O)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1C(=O)N/N=C/C2=C(C=CC(=C2)Br)O)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Br2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.05 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-4-bromo-N'-(5-bromo-2-hydroxybenzylidene)benzohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.